Cas no 2171416-26-3 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid
• CAS No: 2171416-26-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6417017
• PubChem ID: 165542196
• Update Time: 2025-05-24

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid
• 2171416-26-3
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylpentanoic acid
• EN300-1497219

• Inchi： 1S/C27H34N2O5/c1-17(25(31)32)10-9-15-28-24(30)23(27(2,3)4)29-26(33)34-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,9-10,15-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t17?,23-/m0/s1
• InChI Key： XCLMXUFHMQVRHW-VXLWULRPSA-N
• SMILES： O(C(N[C@@H](C(NCCCC(C(=O)O)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid

Comprehensive Analysis of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid (CAS No. 2171416-26-3)

The compound 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid (CAS No. 2171416-26-3) is a highly specialized peptide derivative with significant applications in pharmaceutical research and biochemical synthesis. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers increasingly seek this compound due to its role in developing therapeutic peptides and drug delivery systems, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched topics in peptide chemistry revolves around the Fmoc protection strategy, which is essential for preventing unwanted side reactions during peptide chain elongation. The Fmoc group in 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid ensures high yield and purity, addressing common challenges like racemization and epimerization. This aligns with the industry's focus on green chemistry and sustainable synthesis, as the Fmoc group can be removed under mild conditions, reducing environmental impact.

Another key aspect of this compound is its chiral center at the 2R position, which is crucial for stereoselective synthesis. In the era of personalized medicine, the demand for enantiomerically pure compounds has surged, making CAS No. 2171416-26-3 a valuable asset for drug discovery pipelines. Its structural features also contribute to improved bioavailability and metabolic stability, which are frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The 3,3-dimethylbutanamido moiety in this compound enhances its lipophilicity, a property often explored in prodrug design and nanocarrier systems. With the rise of mRNA vaccines and lipid nanoparticles, researchers are investigating how such modifications can optimize cellular uptake and endosomal escape. This connects to trending searches like "peptide-based drug delivery" and "enhancing membrane permeability," highlighting the compound's relevance in cutting-edge biotechnology.

From a synthetic chemistry perspective, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid exemplifies the convergence of organic synthesis and bioconjugation techniques. Its carboxylic acid terminus allows for further functionalization, enabling the creation of peptide-drug conjugates or biomaterials. This versatility resonates with queries such as "how to modify peptide backbones" and "custom peptide synthesis," which dominate academic and industrial forums.

Quality control of CAS No. 2171416-26-3 involves advanced analytical methods like HPLC, mass spectrometry, and NMR spectroscopy, ensuring compliance with GMP standards. As regulatory agencies emphasize impurity profiling, the compound's well-defined structure supports rigorous batch-to-batch consistency—a priority for contract research organizations (CROs) and API manufacturers.

In summary, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid represents a nexus of innovation in peptide science. Its applications span from anticancer agents to neurological therapeutics, reflecting broader trends in biopharmaceuticals. By addressing both fundamental chemical synthesis challenges and emerging biomedical needs, this compound continues to inspire research and development across global laboratories.